N-(4-amino-6-oxo-2-((2-oxo-2-(phenethylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-amino-6-oxo-2-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanyl-1H-pyrimidin-5-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C23H25N5O5S/c1-32-16-9-8-15(12-17(16)33-2)21(30)26-19-20(24)27-23(28-22(19)31)34-13-18(29)25-11-10-14-6-4-3-5-7-14/h3-9,12H,10-11,13H2,1-2H3,(H,25,29)(H,26,30)(H3,24,27,28,31)
• InChI Key: DYZMIDCZDNBQPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)NCCC3=CC=CC=C3)N)OC
• Molecular Formula: C23H25N5O5S
• Molecular Weight: 483.5 g/mol

Description

N-(4-amino-6-oxo-2-((2-oxo-2-(phenethylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C23H25N5O5S and its molecular weight is 483.54. The purity is usually 95%.
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Scientific Research Applications

Hypoxia-Selective Cytotoxicity

Compounds structurally related to the one have been explored for their selective toxicity towards hypoxic cells. This characteristic is particularly useful in targeting hypoxic tumor cells, which are commonly found in solid tumors and are often resistant to traditional chemotherapy and radiation therapy. The selective toxicity is believed to be due to oxygen-inhibited enzymatic reduction processes within these cells (Palmer et al., 1995).

Anticancer Activity

Several derivatives of complex organic compounds, including those with pyrimidinone units and dimethoxybenzamide groups, have shown promising anticancer activity. These activities are typically evaluated through in vitro assays against various cancer cell lines, highlighting the potential of these compounds in cancer treatment. For instance, novel pyrazolo[3,4-d]pyrimidin-4-one derivatives have been prepared and tested for their antitumor activity, showing significant inhibitory effects on the MCF-7 human breast adenocarcinoma cell line (Abdellatif et al., 2014).

Antimicrobial and Anti-HIV Agents

Research into heterocyclic and non-heterocyclic entities containing similar structural features has shown promising antibacterial and anti-HIV activities. These studies underscore the potential of such compounds in the development of new therapeutic agents to combat infectious diseases (Patel & Chikhalia, 2006).

Synthesis and Characterization of Polyimides

Compounds with similar chemical functionalities have been used in the synthesis and characterization of novel aromatic polyimides. These materials exhibit unique properties such as solubility in organic solvents and high thermal stability, making them suitable for various industrial applications (Butt et al., 2005).